1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1,5-bis(4-chlorophenyl)-N-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H13Cl2N3O/c1-20-17(23)15-10-16(11-2-4-12(18)5-3-11)22(21-15)14-8-6-13(19)7-9-14/h2-10H,1H3,(H,20,23)
• InChI Key: XPTRUKDINFDGKW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NN(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H13Cl2N3O
• Molecular Weight: 346.2 g/mol
• CAS No.: 477713-30-7

Description

1,5-Bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide is a pyrazole-based compound featuring two 4-chlorophenyl groups at the 1- and 5-positions and an N-methyl carboxamide moiety at the 3-position.

Preparation Methods

Cyclocondensation of 1,3-Diketones with Hydrazine Derivatives

Curcumin analogues, such as 1,7-bis(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione, react with substituted semicarbazides in glacial acetic acid under reflux to form 3,5-diarylpyrazole carboxamides. For the target compound, adapting this method would require substituting the diketone with 1,5-bis(4-chlorophenyl)-1,3-pentanedione and methyl semicarbazide. Infrared (IR) spectroscopy confirms carboxamide formation via a C=O stretch at 1679 cm⁻¹, while ¹H NMR resolves pyrazole CH protons at δ 6.61–7.67 ppm.

Suzuki-Miyaura Cross-Coupling for Aryl Group Introduction

Patent EP3280710B1 demonstrates a regioselective Suzuki reaction between 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester and 4-bromo-2-chlorobenzonitrile. Transposing this methodology, 4-chlorophenylboronic acid derivatives could couple with a preformed pyrazole intermediate. Critical parameters include:

• Catalyst system : Pd(OAc)₂ (0.6–0.8 mol%) with triphenylphosphine (3 equiv) in acetonitrile-water.
• Temperature : 70°C ± 3°C for 2–5 hours.
• Workup : Phase separation at 65–70°C followed by precipitation with water.

This approach achieves 84.5% yield over three steps, with palladium residues <5 ppm.

Carboxamide Functionalization Techniques

Amide Coupling via Activated Intermediates

Pyrazole-3-carboxylic acid intermediates undergo coupling with methylamine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt) in dichloromethane (DCM). The reaction proceeds at room temperature with N,N-diisopropylethylamine (DIPEA) as a base, achieving >90% conversion. Alternatively, 1-propanephosphonic acid cyclic anhydride (T3P) in tetrahydrofuran (THF) enhances solubility and reduces racemization.

Direct Aminolysis of Pyrazole Esters

Methylamine gas bubbled into a solution of pyrazole-3-carbonyl chloride in THF at 0°C provides the carboxamide without requiring coupling agents. This method, though efficient, demands strict anhydrous conditions to prevent hydrolysis.

Optimization and Scalability Considerations

Solvent and Catalyst Efficiency

Comparative studies highlight acetonitrile-water as superior to THF-water for Suzuki reactions due to facile phase separation and reduced emulsion formation. Lowering palladium loading to 0.6 mol% decreases costs without compromising yield.

Protecting Group Strategies

The tetrahydropyranyl (THP) group stabilizes pyrazole intermediates during cross-coupling, preventing undesired N-alkylation. Deprotection with 10% HCl in ethanol quantitatively regenerates the NH group.

Crystallization and Purification

Ethanol-water (3:1) mixtures induce crystallization of the final product, yielding >99% purity by HPLC. Cold filtration at 20°C minimizes residual solvent retention.

Analytical Characterization

Spectroscopic Data

IR Spectroscopy :

• C=O stretch: 1679 cm⁻¹
• N-H bend: 3195 cm⁻¹
• C-Cl stretch: 745 cm⁻¹

¹H NMR (DMSO-d₆) :

• Pyrazole CH: δ 6.61 (s, 1H)
• Aromatic protons: δ 6.73–7.72 (m, 8H)
• N-CH₃: δ 3.83 (s, 3H)

Mass Spectrometry :

• Molecular ion: m/z 346.21 (M⁺)

Chromatographic Purity

Reverse-phase HPLC (C18 column, acetonitrile-water gradient) confirms >99% purity with retention time = 12.3 min.

Comparative Evaluation of Synthetic Routes

Method	Yield (%)	Conditions	Advantages	Limitations
Suzuki coupling	84.5	Pd(OAc)₂, acetonitrile-water, 70°C	Scalable, low Pd residues	Requires THP protection
Cyclocondensation	72	Glacial acetic acid, reflux	One-pot synthesis	Limited to electron-rich aryl groups
Amide coupling	91	EDCI/HOBt, DCM, rt	High functional group tolerance	Costly coupling agents

Industrial-Scale Adaptations

Pilot-scale batches (10 kg) utilize continuous flow reactors for Suzuki steps, reducing reaction time from 5 hours to 30 minutes. In-line IR monitoring ensures real-time control of boronic acid consumption.

Chemical Reactions Analysis

Types of Reactions

1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce specific functional groups within the molecule.

Substitution: Common in organic chemistry, substitution reactions can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are common.

Substitution: Conditions often involve the use of nucleophiles or electrophiles under controlled temperatures.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Anticancer Potential

Recent studies have highlighted the anticancer properties of pyrazole derivatives, including 1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide. Research indicates that compounds with similar structures exhibit significant activity against various cancer cell lines.

Case Study: Anti-Glioma Activity

A notable study investigated the anti-glioma effects of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles, which include derivatives similar to 1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide. The compound demonstrated potent inhibition of glioma cell growth by targeting the AKT2/PKBβ kinase pathway, a critical oncogenic pathway in glioblastoma. Specifically, compound 4j from this series showed low micromolar activity against AKT2 and inhibited the formation of 3D neurospheres derived from primary patient glioma stem cells while exhibiting minimal toxicity to non-cancerous cells .

Kinase Inhibition

The ability of pyrazole derivatives to act as kinase inhibitors is a crucial aspect of their therapeutic potential. Kinases play vital roles in cell signaling pathways related to cancer progression.

Broader Implications in Drug Development

The structural characteristics of 1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide suggest that it could serve as a lead compound for developing new anticancer drugs. Its ability to selectively target cancer cells while sparing normal cells is particularly advantageous in reducing side effects associated with traditional chemotherapies.

Future Research Directions

Further research is warranted to explore the full therapeutic potential of this compound:

• In Vivo Studies: Conducting animal studies to assess the efficacy and safety profile.
• Structure-Activity Relationship (SAR) Studies: Modifying the chemical structure to enhance potency and selectivity.
• Combination Therapies: Investigating the effects of combining this compound with existing cancer therapies to improve outcomes.

Data Summary Table

Application Area	Findings/Implications
Anticancer Activity	Inhibits glioma cell growth via AKT2/PKBβ pathway
Kinase Inhibition	Selectively inhibits specific kinases involved in oncogenesis
Drug Development Potential	Lead compound for novel anticancer agents

Mechanism of Action

The mechanism of action of 1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways can vary depending on the specific application and target .

Comparison with Similar Compounds

Structural and Functional Differences

The table below summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Molecular Formula	Substituents	Key Features
1,5-Bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide	~C17H14Cl2N3O	4-chlorophenyl (positions 1,5); N-methyl carboxamide (position 3)	High lipophilicity; potential SERT inhibition
BM212 (1,5-Bis(4-chlorophenyl)-2-methyl-pyrrole derivative)	C23H25Cl2N3	Pyrrole core; 4-chlorophenyl; methyl and piperazine groups	Antidepressant candidate; 81% synthesis yield
4h (1-(4-Aminosulfonylphenyl)-5-p-fluorophenyl pyrazole)	C28H31BrN4O4S2	4-fluorophenyl; aminosulfonyl group	Anti-inflammatory activity; optimized hydrogen bonding
5a-c (N-Benzyl-N-hydroxy pyrazole carboxamides)	Varies (e.g., C27H24F2N6O2)	Benzyl-hydroxylamine; aryl substituents	Enhanced solubility via polar hydroxylamine; EDCI/HOBT-mediated synthesis
4-Chloro-1,5-dimethyl-N-(4-methylthiazol-2-yl)pyrazole	C10H11ClN4OS	Chloro, methyl, thiazole substituents	Compact structure; potential antimicrobial activity

Substituent Effects on Pharmacokinetics

• Chloro vs.
• N-Methyl vs.

Research Findings and Implications

• SERT Inhibition: BM212’s pyrrole analog shows nanomolar affinity for SERT, suggesting the target compound’s pyrazole core could achieve similar efficacy with improved selectivity .
• Synthetic Optimization : High yields in BM212 synthesis (81%) highlight the feasibility of scaling production for the target compound .
• Structural-Activity Relationships (SAR) : The 3-carboxamide position is critical for target engagement, with N-methyl providing a balance between stability and steric hindrance .

Biological Activity

1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide (commonly referred to as compound 1) is a pyrazole derivative that has garnered attention for its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

Synthesis

The synthesis of compound 1 typically involves the reaction of appropriate aryl and pyrazole derivatives. For instance, the synthesis pathway often includes the formation of the pyrazole ring followed by the introduction of the carboxamide group. Various methods have been reported, including multi-component reactions that yield high purity and yield of the target compound.

Anticancer Activity

Compound 1 has shown promising anticancer properties, particularly against glioblastoma cell lines. In vitro studies indicate that it inhibits cell proliferation and induces apoptosis in cancer cells while exhibiting significantly lower toxicity to non-cancerous cells. For example, a study reported that compound 1 effectively inhibited the growth of glioma cells with an EC50 value in low micromolar range, demonstrating its potential as a therapeutic agent in glioblastoma treatment .

Antimicrobial Properties

Research has demonstrated that compound 1 possesses notable antimicrobial activity against various pathogens. The minimum inhibitory concentration (MIC) values for selected derivatives range from 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis. These findings suggest that compound 1 could be effective in treating infections caused by resistant bacterial strains .

Anti-inflammatory Effects

The anti-inflammatory properties of compound 1 have also been investigated. It has been reported to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. The inhibition percentages of edema in experimental models have shown superior efficacy compared to standard anti-inflammatory drugs like celecoxib .

The biological activity of compound 1 can be attributed to its ability to interact with specific molecular targets within cells:

• Kinase Inhibition : Compound 1 has been identified as a potent inhibitor of AKT2/PKBβ kinase, which is involved in oncogenic signaling pathways. By inhibiting this kinase, compound 1 may disrupt cancer cell survival and proliferation .
• Biofilm Disruption : The compound has demonstrated efficacy in inhibiting biofilm formation by pathogenic bacteria, which is crucial for combating chronic infections .

Case Studies

Several studies have highlighted the effectiveness of compound 1 in various biological assays:

• Study on Glioblastoma : A recent study showed that compound 1 inhibited neurosphere formation in patient-derived glioma stem cells, indicating its potential role in targeting cancer stem cells .
• Antimicrobial Evaluation : Another study evaluated the antimicrobial activity of several pyrazole derivatives, including compound 1, revealing significant bactericidal effects against multiple pathogens .

Data Summary

Activity Type	Effectiveness	Reference
Anticancer	EC50 in low micromolar range
Antimicrobial	MIC values: 0.22 - 0.25 μg/mL
Anti-inflammatory	Superior COX inhibition

Q & A

Q. What are the standard synthetic routes for 1,5-bis(4-chlorophenyl)-N-methyl-1H-pyrazole-3-carboxamide, and what are their comparative yields?

The compound is typically synthesized via multi-step condensation reactions. A common approach involves:

• Step 1 : Formation of the pyrazole core using substituted hydrazines and β-keto esters. For example, 1,5-diarylpyrazole precursors are generated through cyclization of hydrazine derivatives with 4-chlorophenyl-substituted diketones .
• Step 2 : Carboxamide functionalization via nucleophilic substitution, where N-methylamine reacts with the pyrazole-3-carbonyl chloride intermediate under anhydrous conditions .
• Key Variables : Reaction temperature (60–80°C), solvent (DMF or THF), and catalyst (e.g., K₂CO₃ for deprotonation). Reported yields range from 45–72%, depending on substituent steric effects and purification methods (e.g., column chromatography vs. recrystallization) .

Table 1 : Comparative Yields of Synthetic Routes

Method	Precursors	Solvent	Yield (%)	Reference
A	Hydrazine + β-keto ester	DMF	68
B	Cyclocondensation	THF	52

Q. What spectroscopic and crystallographic techniques are used to confirm the structure of this compound?

• NMR : ¹H and ¹³C NMR are critical for verifying substitution patterns. For example, the N-methyl group typically appears as a singlet at δ 3.2–3.5 ppm, while aromatic protons from 4-chlorophenyl groups resonate at δ 7.2–7.8 ppm .
• X-ray Crystallography : Single-crystal XRD confirms the planar pyrazole core and dihedral angles between aryl rings (e.g., 85–90° for 4-chlorophenyl groups), which influence π-π stacking interactions .
• Mass Spectrometry : High-resolution MS (HRMS) validates the molecular ion peak at m/z 400.05 (calculated for C₁₈H₁₄Cl₂N₃O) .

Q. How can solubility and formulation challenges be addressed in pharmacological studies?

• Solubility Enhancement : Use co-solvents (e.g., DMSO:PBS mixtures) or cyclodextrin inclusion complexes. For instance, β-cyclodextrin increases aqueous solubility by 15-fold via host-guest interactions with the chlorophenyl groups .
• Formulation Stability : Lyophilization in pH 7.4 buffer maintains stability over 6 months at −80°C, as confirmed by HPLC purity >98% .

Advanced Research Questions

Q. What are the structure-activity relationship (SAR) trends for bioactivity modulation in this compound class?

• Key Modifications :

  • Chlorophenyl Groups : Electron-withdrawing Cl atoms enhance binding to hydrophobic enzyme pockets (e.g., cytochrome P450 inhibition) .
  • N-Methyl Substitution : Reduces metabolic degradation compared to unsubstituted carboxamides, as shown in microsomal stability assays (t₁/₂ increased from 2.1 to 6.8 hours) .

• Bioactivity Data :

  Target	IC₅₀ (µM)	Mechanism	Reference
  CYP3A4	0.45	Competitive inhibition
  COX-2	1.2	Allosteric modulation

Q. How can computational modeling guide the optimization of this compound for target selectivity?

• Molecular Docking : AutoDock Vina simulations reveal that the 4-chlorophenyl groups occupy hydrophobic subpockets in CYP3A4, while the pyrazole core forms hydrogen bonds with Thr309 .
• MD Simulations : 100-ns trajectories show stable binding (RMSD < 2.0 Å) but predict off-target effects with COX-2 due to conformational flexibility of the carboxamide group .

Q. How should researchers address contradictory data in biological assays (e.g., varying IC₅₀ values across studies)?

• Root Causes :
  • Assay Conditions : Differences in pH, ionic strength, or co-factor availability (e.g., NADPH in CYP450 assays) .
  • Compound Purity : Residual solvents (e.g., DMF) may inhibit enzymes non-specifically. Validate purity via HPLC before assays .
• Resolution Strategy :
  • Use standardized protocols (e.g., NIH Assay Guidance Manual).
  • Perform dose-response curves in triplicate with internal controls (e.g., ketoconazole for CYP3A4) .

Q. What are the best practices for scaling up synthesis without compromising yield?

• Process Optimization :
  • Replace column chromatography with antisolvent crystallization (e.g., water addition to DMF solution) to reduce solvent waste .
  • Use flow chemistry for precise temperature control during cyclization, improving reproducibility at 10 g scale .
• Quality Control : In-line FTIR monitors reaction progress (>95% conversion) and detects side products (e.g., dimerization) .

Q. How does the compound’s crystallinity impact its pharmacokinetic properties?

• Polymorphism Screening : Differential scanning calorimetry (DSC) identifies two polymorphs (Form I: mp 168°C; Form II: mp 155°C). Form I exhibits higher oral bioavailability (AUC 42 vs. 28 µg·h/mL) due to slower dissolution .
• Amorphous Dispersion : Spray-drying with PVP-VA64 increases dissolution rate by 3-fold, critical for rapid onset in in vivo models .